1-Ethoxycyclobutane-1-carboxylic acid
Overview
Description
1-Ethoxycyclobutane-1-carboxylic acid is an organic compound with the CAS Number: 1314980-55-6 . It has a molecular weight of 144.17 and is a liquid at room temperature .
Molecular Structure Analysis
The molecular formula of 1-Ethoxycyclobutane-1-carboxylic acid is C7H12O3 . The average mass is 144.168 Da and the monoisotopic mass is 144.078644 Da .Physical And Chemical Properties Analysis
1-Ethoxycyclobutane-1-carboxylic acid is a liquid at room temperature . Its molecular formula is C7H12O3, and it has a molecular weight of 144.17 .Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis and Ring Enlargement : Research on related compounds like 2-Ethoxycarbonyl-1-silacyclobutanes demonstrates innovative synthesis methods, such as intramolecular C–H insertion, and thermal ring-expansion reactions. These methods could offer pathways for manipulating the structure of 1-Ethoxycyclobutane-1-carboxylic acid for specific applications (Maas & Bender, 2000).
- Improved Synthesis Techniques : For compounds like anti-1-amino-3-[18F]fluorocyclobutyl-1-carboxylic acid (FACBC), advancements in synthesis have led to high stereoselectivity and suitability for large-scale preparations, potentially applicable for enhancing the synthesis of 1-Ethoxycyclobutane-1-carboxylic acid (McConathy et al., 2003).
Applications in Material Science
- Polymerization of Cyclobutane Derivatives : The study on ethyl, isopropyl, and other 1-bicyclobutanecarboxylate monomers shows that cyclobutane derivatives can be polymerized under various conditions, indicating potential applications of 1-Ethoxycyclobutane-1-carboxylic acid in creating new polymeric materials with unique properties (Drujon et al., 1993).
Potential Medical and Biological Applications
- Tumor Imaging and Therapy : Derivatives like 1-aminocyclobutane[11C]carboxylic acid have shown promise as tumor-seeking agents in medical imaging, suggesting that modifications of 1-Ethoxycyclobutane-1-carboxylic acid could find applications in diagnostics or therapy (Washburn et al., 1979).
- Boron Neutron Capture Therapy (BNCT) : A boronated aminocyclobutanecarboxylic acid was synthesized for potential use in BNCT, highlighting the relevance of cyclobutane derivatives in developing novel cancer treatments. This indicates the potential of 1-Ethoxycyclobutane-1-carboxylic acid derivatives in therapeutic applications (Kabalka & Yao, 2003).
Safety and Hazards
The safety information for 1-Ethoxycyclobutane-1-carboxylic acid indicates that it may be harmful if swallowed (H302), causes skin irritation (H315), causes serious eye damage (H318), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using protective gloves/protective clothing/eye protection/face protection (P280), and others .
Mechanism of Action
Target of Action
1-Ethoxycyclobutane-1-carboxylic acid is a carboxylic acid derivative. Carboxylic acids are known to react with various compounds, including Thionyl Chloride (SOCl2), to form acid chlorides . .
Mode of Action
The mode of action of carboxylic acids involves several steps :
- Deprotonation This sequence of reactions leads to the formation of acid chlorides from carboxylic acids .
Biochemical Pathways
Carboxylic acids are known to participate in various biochemical reactions, including the formation of esters and amides .
Pharmacokinetics
It’s worth noting that the compound’s physical properties, such as its molecular weight (14417) and its liquid physical form, may influence its pharmacokinetics .
Result of Action
The conversion of carboxylic acids to acid chlorides can have various downstream effects, depending on the context and environment in which the reaction occurs .
Action Environment
The action, efficacy, and stability of 1-Ethoxycyclobutane-1-carboxylic acid can be influenced by various environmental factors. For instance, the temperature and pH of the environment can affect the rate and extent of the reactions in which carboxylic acids participate .
properties
IUPAC Name |
1-ethoxycyclobutane-1-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O3/c1-2-10-7(6(8)9)4-3-5-7/h2-5H2,1H3,(H,8,9) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYCMFLSHXMJEAF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1(CCC1)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethoxycyclobutane-1-carboxylic acid | |
CAS RN |
1314980-55-6 |
Source
|
| Record name | 1-ethoxycyclobutane-1-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((3-(4-fluorophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(3-methoxyphenyl)acetamide](/img/structure/B2931025.png)
![5-({[4-(3-Bromophenyl)-1,3-thiazol-2-yl]sulfanyl}methyl)furan-2-carboxylic acid](/img/structure/B2931026.png)
![Tert-butyl N-[(3R,4S)-4-[[2-[ethyl(prop-2-enoyl)amino]acetyl]amino]oxolan-3-yl]carbamate](/img/structure/B2931028.png)
![N-(3-chloro-4-fluorophenyl)imidazo[1,2-b]pyridazine-6-carboxamide](/img/structure/B2931030.png)
![N-(4-methoxybenzyl)-5-methylfuro[3,2-b]pyridine-2-carboxamide](/img/structure/B2931034.png)
![2-[6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-1,2,3-benzothiadiazin-2-yl]-N-(5-fluoro-2-methylphenyl)acetamide](/img/structure/B2931036.png)
![1-[(Tert-butoxy)carbonyl]-3-oxo-decahydroquinoxaline-6-carboxylic acid](/img/structure/B2931039.png)
![2-(2-chlorophenyl)-N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)acetamide](/img/structure/B2931040.png)
![4-amino-2-(ethylsulfanyl)-5-(4-hydroxyphenyl)-8,8-dimethyl-5,8,9,10-tetrahydropyrimido[4,5-b]quinolin-6(7H)-one](/img/structure/B2931042.png)